![molecular formula C19H17F3N2O2 B117033 1-allyl-3-(2,4-dimethoxyphenyl)-7-(trifluoromethyl)-1H-indazole CAS No. 680611-86-3](/img/structure/B117033.png)
1-allyl-3-(2,4-dimethoxyphenyl)-7-(trifluoromethyl)-1H-indazole
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-allyl-3-(2,4-dimethoxyphenyl)-7-(trifluoromethyl)-1H-indazole is characterized by a molecular mass of 362.346 g/mol . The molecule has a dipole moment of 2.49 ± 1.08 D, indicating the presence of polar bonds . The volume of the molecule is 405.02 Å^3 and its surface area is 351.97 Å^2 . The HOMO (Highest Occupied Molecular Orbital) energy is -8.71 ± 0.55 eV and the LUMO (Lowest Unoccupied Molecular Orbital) energy is -1.18 ± eV .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular mass of 362.346 g/mol and a heat of formation of -548.5 ± 16.7 kJ/mol . The molecule has a dipole moment of 2.49 ± 1.08 D, a volume of 405.02 Å^3, and a surface area of 351.97 Å^2 . The HOMO energy is -8.71 ± 0.55 eV and the LUMO energy is -1.18 ± eV .Scientific Research Applications
1-Allyl-3-DMPT-7-TFM-1H-indazole has been used in a variety of scientific research applications, including drug discovery, enzyme inhibition, and protein-protein interactions. It has been used as a tool to study the structure and function of enzymes and proteins, as well as to investigate the effects of small molecules on biological systems. Additionally, it has been used to study the effects of various environmental factors on cellular processes.
Mechanism of Action
Target of Action
SGA360, also known as 1-allyl-3-(2,4-dimethoxyphenyl)-7-(trifluoromethyl)-1H-indazole or 3-(2,4-dimethoxyphenyl)-1-prop-2-enyl-7-(trifluoromethyl)indazole, is a selective modulator of the aryl hydrocarbon receptor (AhR) . AhR is a ligand-dependent transcription factor that mediates the toxicity of certain xenobiotics and polyaromatic hydrocarbons .
Mode of Action
SGA360 competitively binds to AhR with an IC50 of 3 µM . It represses the expression of the serum amyloid A 1 (SAA1) gene induced by IL-1β in Huh7 cells . Mechanistic studies revealed that SGA360 failed to induce nuclear translocation of the AhR and actually enhanced cytoplasmic localization .
Biochemical Pathways
The AhR pathway is involved in the action of SGA360. Upon binding, SGA360 inhibits the translocation of AhR to the nucleus, thereby attenuating the expression of numerous inflammatory genes and genes known to be directly regulated by AhR . This includes the inflammatory mediators COX-2, IL-6, IL-1β, SAA3, and IL-10 .
Pharmacokinetics
The solubility of sga360 in various solvents has been reported . It has a solubility of 20 mg/ml in DMF, 10 mg/ml in DMSO, and 2.5 mg/ml in ethanol . These solubility properties may influence its absorption, distribution, metabolism, and excretion (ADME) properties, and thus its bioavailability.
Result of Action
SGA360 exhibits anti-inflammatory properties in vivo . It significantly inhibits lipopolysaccharide (LPS)-mediated endotoxic shock in a mouse model, both in terms of lethality and attenuating inflammatory signaling in tissues .
Action Environment
The action of SGA360 is influenced by the presence of the high-affinity AhR variant. Its anti-inflammatory activity is dependent on the expression of this variant in both acute inflammation models and cultured macrophages . Furthermore, the anti-inflammatory activity of SGA360 is suggested to be mediated at least in part through AhR antagonism of endogenous agonist activity .
Advantages and Limitations for Lab Experiments
1-Allyl-3-DMPT-7-TFM-1H-indazole has a number of advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize in good yields, making it a useful tool for a variety of scientific research applications. Additionally, it has been shown to have a number of biochemical and physiological effects, making it a useful tool for studying the effects of small molecules on biological systems. One limitation is that it is not water-soluble, making it difficult to use in aqueous solutions.
Future Directions
1-Allyl-3-DMPT-7-TFM-1H-indazole has a number of potential future directions. One potential direction is to investigate its effects on other enzymes and proteins, as well as its effects on various environmental factors. Additionally, further research could be conducted to investigate its potential therapeutic applications, such as its effects on inflammation and pain. Finally, further research could be conducted to investigate its potential toxicity and side effects.
properties
IUPAC Name |
3-(2,4-dimethoxyphenyl)-1-prop-2-enyl-7-(trifluoromethyl)indazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N2O2/c1-4-10-24-18-14(6-5-7-15(18)19(20,21)22)17(23-24)13-9-8-12(25-2)11-16(13)26-3/h4-9,11H,1,10H2,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMIOASGFHBRKJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NN(C3=C2C=CC=C3C(F)(F)F)CC=C)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50470214 | |
Record name | 3-(2,4-Dimethoxyphenyl)-1-(prop-2-en-1-yl)-7-(trifluoromethyl)-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50470214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
362.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
680611-86-3 | |
Record name | 3-(2,4-Dimethoxyphenyl)-1-(prop-2-en-1-yl)-7-(trifluoromethyl)-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50470214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.